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Compound of Interest

Compound Name: 5,6-Dinitro-1H-indazole
CAS No.: 59601-91-1
Cat. No.: B015122
Get Quote
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Executive Summary & Compound Profile

5,6-Dinitro-1H-indazole is a heterocyclic building block characterized by an electron-deficient
indazole core.[1][2] It is primarily utilized as a precursor for 5,6-diaminoindazole derivatives
(used in oncology and neuroprotection research).[2][3] Its characterization is challenging due to
low solubility in non-polar solvents and the potential for isomer contamination (e.g., 5,7-dinitro
isomers) during nitration.[1][3]
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Property Data

IUPAC Name 5,6-Dinitro-1H-indazole

CAS Number 59601-91-1

Molecular Formula C7HaN4Oa4

Molecular Weight 208.13 g/mol

Appearance Yellow to orange crystalline solid

Melting Point 234-235 °C (Lit.)[1][2][4]

Solubility Soluble in DMSO, DMF; sparingly soluble in

MeOH, DCM.[1][3]

Synthesis Context & Impurity Profiling

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying regioisomeric impurities.[3]

e Primary Route: Nitration of 6-nitroindazole using fuming nitric acid/H2S0a4.[2]

e Common Impurities:
o 5,7-Dinitroindazole: A common byproduct if nitration lacks regiocontrol.[1][2][3]
o 6-Nitroindazole: Unreacted starting material.[2]

o Oxidation byproducts: Due to harsh nitration conditions.[2][3]

Isomer Differentiation Logic (Graphviz)

The following decision tree illustrates how to distinguish the target 5,6-isomer from the 5,7-
isomer using 1H NMR coupling constants.
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Figure 1: NMR logic flow for distinguishing 5,6-dinitroindazole from its 5,7-regioisomer based
on proton coupling patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol: Dissolve ~5-10 mg of sample in 0.6 mL DMSO-de. CDCls is not recommended due to
poor solubility and aggregation effects.[2][3]

'H NMR Data (400 MHz, DMSO-ds)

The 5,6-substitution pattern leaves protons at positions 3, 4, and 7.[1][3] Crucially, H-4 and H-7
are isolated from each other by the nitro groups, resulting in singlets rather than the doublets
seen in other isomers.[1][3]
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. . . Assighment
Position Shift (0, ppm) Multiplicity Integral Lodi
ogic

Acidic indazole
NH;
exchangeable
with D20.[1][2]

NH (1) 13.5-14.0 Broad Singlet 1H

Most deshielded
aromatic proton.
[2] Ortho to 5-
NO2z and peri to
N-1/N-2 region.
[1][2]

H-4 8.85-8.95 Singlet 1H

Pyrazole ring
proton.[2]
] Deshielded by
H-3 8.60—-8.70 Singlet 1H _
the adjacent
electron-deficient

ring.[2]

Ortho to 6-NOs2.
[1][2] Upfield
relative to H-4
H-7 8.40 — 8.50 Singlet 1H but significantly
downfield from
unsubstituted

indazole.[2]

Note: Chemical shifts may vary by +0.05 ppm depending on concentration and water content in
DMSO.[3]

3C NMR Data (100 MHz, DMSO-de)

Expect 7 distinct carbon signals.[2][3][5] The nitro-substituted carbons (C-5, C-6) will appear
weak and downfield, while C-3 is typically the most intense methine signal.[1][2]

o Key Signals: ~145-148 ppm (C-NO2z), ~135 ppm (C-3), ~115-125 ppm (C-4, C-7).[1][2]
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Infrared Spectroscopy (FT-IR)

Protocol: Prepare a KBr pellet (1-2% sample) or use ATR (Diamond crystal).[2] Ensure the
crystal is clean to avoid "ghost" peaks from previous runs.[3]

Wavenumber

Functional Group Intensity Diagnostic Note
(cm™)
Characteristic of
_ unfunctionalized

N-H Stretch 3250 — 3350 Medium, Broad ) )

indazole nitrogen.[1]

[2]

Aromatic C-H
C-H Stretch (Ar) 3050 — 3100 Weak

vibrations.[2]

Primary diagnostic.
NO2z Asymmetric 1530 — 1550 Strong High intensity due to
two nitro groups.[2][3]

Indazole ring skeletal

C=C/C=N 1610 — 1620 Medium o
vibrations.[2][3]
Secondary diagnostic.
NO2z Symmetric 1340 - 1360 Strong Confirms nitro

presence.[2][3]

Mass Spectrometry (MS)

Protocol: Direct infusion ESI (Electrospray lonization) or LC-MS.[2]
e Solvent: Methanol/Water + 0.1% Formic Acid.[2][3]

e Mode: Positive (+ve) and Negative (-ve).

MS Data Profile[2][3][6][7][8]

e Molecular lon (MW 208.13):

o ESI(+): m/z 209.1 [M+H]*[2]
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o ESI(-): m/z 207.1 [M-H]~ (High sensitivity due to acidic NH and electron-withdrawing NO2
groups).[2]

Fragmentation Pathway (ESI+)

The fragmentation is dominated by the sequential loss of nitro groups and the cleavage of the

[M+H - NOz]+ - NO2z / Ring Break > Indazole Core
m/z 163 m/z ~117

heterocyclic ring.

[M+H]+
m/z 209 - NO (30)

Click to download full resolution via product page
Figure 2: Proposed ESI(+) fragmentation pathway for 5,6-dinitroindazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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